Cas no 1780320-50-4 (4,4,4-trifluoro-2-methoxybutanoic acid)

• Product Name: 4,4,4-trifluoro-2-methoxybutanoic acid
• CAS No: 1780320-50-4
• MF: C₅H₇F₃O₃
• MW: 172.102492570877
• CID: 6095071
• PubChem ID: 105435023
• Update Time: 2024-01-12

4,4,4-trifluoro-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2-methoxybutanoic acid
• EN300-1973474
• 1780320-50-4

• Inchi： 1S/C5H7F3O3/c1-11-3(4(9)10)2-5(6,7)8/h3H,2H2,1H3,(H,9,10)
• InChI Key： RETJVYIEDVLUQQ-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 172.03472857g/mol
• Monoisotopic Mass: 172.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids